Cas no 1261433-87-7 (3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid)
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid
-
- Inchi: 1S/C21H13F6NO2/c22-20(23,24)14-5-1-12(2-6-14)16-9-10-17(28-18(16)11-19(29)30)13-3-7-15(8-4-13)21(25,26)27/h1-10H,11H2,(H,29,30)
- InChI Key: IECJNFCPFRIXNL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1=CC=C(C2C=CC(C(F)(F)F)=CC=2)N=C1CC(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 577
- XLogP3: 5.4
- Topological Polar Surface Area: 50.2
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006442-250mg |
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261433-87-7 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013006442-500mg |
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261433-87-7 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013006442-1g |
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261433-87-7 | 97% | 1g |
$1445.30 | 2023-09-03 |
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid
Introduction to 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261433-87-7) and Its Applications in Modern Chemical Biology
3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid, identified by the chemical compound identifier CAS No. 1261433-87-7, is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with two 4-(trifluoromethyl)phenyl groups and an acetic acid moiety at the 2-position, exhibits unique structural and functional properties that make it a valuable candidate for various applications.
The trifluoromethyl group, a key feature of this molecule, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This modification is particularly crucial in the development of small-molecule inhibitors targeting biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. The presence of the pyridine ring further contributes to the compound's versatility, allowing for interactions with a wide range of biological targets.
In recent years, 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid has been extensively studied for its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop molecules with enhanced selectivity and reduced toxicity. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play pivotal roles in cancer progression.
One of the most compelling aspects of this compound is its role in the development of targeted therapies. The 4-(trifluoromethyl)phenyl groups provide a scaffold that can be modified to interact with specific proteins or enzymes implicated in disease mechanisms. This flexibility has enabled scientists to design molecules that can selectively modulate biological pathways without affecting normal cellular processes.
The acetic acid moiety at the 2-position of the pyridine ring adds another layer of functionality to this compound. It serves as a hydrogen bond acceptor, which can be critical for binding to biological targets that rely on hydrogen bonding interactions. This feature has been exploited in the design of high-affinity inhibitors that can effectively disrupt disease-causing pathways.
Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid interacts with biological targets. These tools have allowed researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. Such computational approaches are indispensable in modern drug discovery pipelines.
The compound's potential extends beyond oncology. Studies have suggested that it may have applications in treating inflammatory diseases by modulating immune responses. The ability of 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid to interact with various biological targets makes it a versatile tool for exploring new therapeutic strategies.
Furthermore, the synthesis of this compound has been refined through advanced organic chemistry techniques, ensuring high yields and purity levels suitable for preclinical and clinical studies. The development of efficient synthetic routes has been a cornerstone in making this molecule accessible for broader research applications.
The safety profile of 3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid is another critical consideration in its application. Extensive toxicological studies have been conducted to evaluate its potential side effects and ensure its suitability for use in biological systems. These studies have provided valuable insights into its pharmacokinetics and potential long-term effects.
In conclusion,3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261433-87-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a promising candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.
1261433-87-7 (3,6-Bis(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)